Cas no 1506924-95-3 (2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carbo xylic acid)
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carbo xylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carbo xylic acid
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- Inchi: 1S/C10H11NO3/c1-6-5-11-8-3-2-7(10(12)13)4-9(8)14-6/h2-4,6,11H,5H2,1H3,(H,12,13)
- InChI Key: KDFVYWRSLPAUTN-UHFFFAOYSA-N
- SMILES: O1C2=CC(C(O)=O)=CC=C2NCC1C
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carbo xylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6481429-0.05g |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid |
1506924-95-3 | 95.0% | 0.05g |
$312.0 | 2025-03-15 | |
| Enamine | EN300-6481429-0.1g |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid |
1506924-95-3 | 95.0% | 0.1g |
$466.0 | 2025-03-15 | |
| Enamine | EN300-6481429-0.25g |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid |
1506924-95-3 | 95.0% | 0.25g |
$666.0 | 2025-03-15 | |
| Enamine | EN300-6481429-0.5g |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid |
1506924-95-3 | 95.0% | 0.5g |
$1046.0 | 2025-03-15 | |
| Enamine | EN300-6481429-1.0g |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid |
1506924-95-3 | 95.0% | 1.0g |
$1343.0 | 2025-03-15 | |
| Enamine | EN300-6481429-2.5g |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid |
1506924-95-3 | 95.0% | 2.5g |
$2631.0 | 2025-03-15 | |
| Enamine | EN300-6481429-5.0g |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid |
1506924-95-3 | 95.0% | 5.0g |
$3894.0 | 2025-03-15 | |
| Enamine | EN300-6481429-10.0g |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid |
1506924-95-3 | 95.0% | 10.0g |
$5774.0 | 2025-03-15 | |
| 1PlusChem | 1P028W4N-100mg |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylicacid |
1506924-95-3 | 95% | 100mg |
$558.00 | 2024-06-20 | |
| 1PlusChem | 1P028W4N-250mg |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylicacid |
1506924-95-3 | 95% | 250mg |
$785.00 | 2024-06-20 |
2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carbo xylic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carbo xylic acid
2-Methyl-3,4-Dihydro-2H-1,4-Benzoxazine-7-Carboxylic Acid (CAS No. 1506924-95-3): A Comprehensive Overview
2-Methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid, a compound with the CAS registry number 1506924-95-3, is a structurally unique organic compound belonging to the class of benzoxazines. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule is characterized by its benzoxazine ring system, which is a fused bicyclic structure consisting of a benzene ring and an oxazine ring. The presence of a carboxylic acid group at the 7-position and a methyl substituent at the 2-position further enhances its chemical versatility and functional properties.
The synthesis of 2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid involves a series of well-established organic reactions, including cyclization and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the benzoxazine ring system. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.
One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The benzoxazine ring system is known to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Recent studies have demonstrated that 2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid can serve as a precursor for bioactive molecules with enhanced pharmacokinetic profiles. For example, researchers have successfully incorporated this compound into lead compounds targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its pharmaceutical applications, 2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid has shown potential in the field of agricultural chemistry. The compound's ability to modulate plant growth hormones has led to its investigation as a candidate for developing eco-friendly pesticides and growth regulators. Recent field trials have indicated that derivatives of this compound can enhance crop resilience against environmental stressors such as drought and salinity without adverse effects on soil health.
The material science community has also taken interest in this compound due to its unique structural properties. The benzoxazine ring system contributes to high thermal stability and mechanical strength when incorporated into polymer matrices. Researchers have explored the use of this compound as a monomer for synthesizing advanced polymers with applications in aerospace and electronics industries.
From an analytical standpoint, the characterization of 2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid has been significantly enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These techniques allow for precise determination of the compound's molecular structure and purity levels. Furthermore, computational chemistry tools have been employed to predict the compound's electronic properties and reactivity under various conditions.
In conclusion, 2-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid (CAS No. 1506924-95) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure and functional groups make it an invaluable asset in drug discovery, agricultural chemistry, and materials science. As research continues to uncover new applications and improve synthetic methodologies for this compound, its role in advancing scientific innovation is expected to grow significantly.
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